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Compound of Interest

Compound Name: Prolintane

Cat. No.: B133381 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Prolintane, tailored for research scientists and drug development professionals. The following

procedures are designed to ensure a safe laboratory environment and compliance with

standard safety practices.

Personal Protective Equipment (PPE)
When handling Prolintane, it is imperative to use appropriate personal protective equipment to

prevent exposure through inhalation, skin contact, or eye contact.[1][2] The recommended PPE

includes:
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PPE Category Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1]

Hand Protection

Chemical impermeable gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1] Handle

with gloves, which must be inspected prior to

use. Wash and dry hands after handling.[1]

Body Protection

Wear fire/flame resistant and impervious

clothing.[1] A lab coat or protective gown should

be worn.

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a full-face

respirator.[1] Ensure adequate ventilation.[1][3]

Handling and Storage Procedures
Handling:

Work in a well-ventilated area.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash thoroughly after handling.[4]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

The recommended storage temperature is -20°C.[4][5]
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Emergency Procedures
Spill Response: In the event of a spill, evacuate personnel to a safe area and ensure adequate

ventilation.[1] Remove all sources of ignition.[1] Use personal protective equipment, including

chemical impermeable gloves, during cleanup.[1] Prevent further leakage if it is safe to do so.

[1] Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[1] Do not let the chemical enter drains.[1]

First Aid:

If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Immediately remove contaminated clothing. Wash off with soap and

plenty of water and consult a doctor.[1]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Prolintane should be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1] Do not contaminate water, foodstuffs, feed, or seed by

storage or disposal, and do not discharge into sewer systems.[1] Adhered or collected material

from a spill should be promptly disposed of in accordance with appropriate laws and

regulations.[1] For unused or expired medicine, a drug take-back program is the best option.[6]

If not available, mix the substance with an unappealing material like dirt or cat litter, place it in a

sealed plastic bag, and dispose of it in the trash.[6]

Experimental Workflow: Prolintane Spill Response
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Immediate Actions
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Caption: Workflow for a safe and effective response to a Prolintane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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